Tianagliflozin
Overview
Description
Tianagliflozin is a sodium/glucose cotransporter 2 (SGLT-2) inhibitor potentially for the treatment of type 2 diabetes.
Scientific Research Applications
Cardiovascular Health : Canagliflozin significantly reduces the risk of cardiovascular events and heart failure in patients with type 2 diabetes mellitus and high cardiovascular risk. This benefit is observed across different patient subgroups, including those with a prior history of heart failure (Rådholm et al., 2018).
Diabetic Kidney Disease (DKD) : The drug slows the progression of kidney function decline in T2DM by affecting biomarkers associated with DKD. It reduces plasma levels of TNF receptor 1, IL-6, matrix metalloproteinase 7, and fibronectin 1, which are linked to inflammation, extracellular matrix turnover, and fibrosis (Heerspink et al., 2019).
Anti-Inflammatory Effects : Canagliflozin exerts anti-inflammatory effects by inhibiting intracellular glucose metabolism and promoting autophagy in immune cells. It significantly inhibits the production and release of inflammatory cytokines in lipopolysaccharide-induced cells and mice (Xu et al., 2018).
Cardioprotective Actions : The drug shows cardioprotective effects in an isoprenaline-induced cardiac oxidative stress model. It preserves endogenous antioxidants and reduces cardiac oxidative stress markers, fibrosis, and apoptosis (Hasan et al., 2020).
Effects on Myocardial Redox Signalling : Canagliflozin suppresses myocardial NADPH oxidase activity and improves nitric oxide synthase coupling via SGLT1/AMPK/Rac1 signalling. This leads to global anti-inflammatory and anti-apoptotic effects in the human myocardium (Kondo et al., 2021).
Renal Outcomes : The effects of canagliflozin on cardiovascular and renal outcomes are not modified by baseline level of kidney function in people with T2DM and a history or high risk of cardiovascular disease. It suggests potential benefits in chronic kidney disease (Neuen et al., 2018).
Metabolic Effects : Canagliflozin is effective against nonalcoholic fatty liver disease (NAFLD) by reducing hyperglycemia, body weight, and improving insulin resistance (Itani & Ishihara, 2018).
properties
CAS RN |
1461750-27-5 |
|---|---|
Molecular Formula |
C21H25ClO5 |
Molecular Weight |
392.876 |
IUPAC Name |
(2S,3R,4S,5S,6R)-2-(4-chloro-3-(4-ethoxybenzyl)phenyl)-6-methyltetrahydro-2H-pyran-3,4,5-triol |
InChI |
InChI=1S/C21H25ClO5/c1-3-26-16-7-4-13(5-8-16)10-15-11-14(6-9-17(15)22)21-20(25)19(24)18(23)12(2)27-21/h4-9,11-12,18-21,23-25H,3,10H2,1-2H3/t12-,18-,19+,20-,21+/m1/s1 |
InChI Key |
YCEUTZKYUQXUCF-JLBFBPAZSA-N |
SMILES |
C[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](C2=CC(CC3=CC=C(OCC)C=C3)=C(Cl)C=C2)O1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Tianagliflozin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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